Cas no 52171-92-3 (1,11-dimethylchrysene)

• Product Name: 1,11-dimethylchrysene
• CAS No: 52171-92-3
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1576068
• PubChem ID: 40264
• Update Time: 2025-04-21

1,11-dimethylchrysene Chemical and Physical Properties

Names and Identifiers

• 1,11-dimethylchrysene
• chrysene, 1,11-dimethyl-
• Dimethylchrysene, 1,11-
• DTXSID30200192
• 52171-92-3
• 5,7-Dimethylchrysene
• DB9GY4YM65
• DB-300825

• Inchi： 1S/C20H16/c1-13-6-5-9-17-18-11-10-15-7-3-4-8-16(15)20(18)14(2)12-19(13)17/h3-12H,1-2H3
• InChI Key： HCLIIKXGJGYUBQ-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=CC1=C1C=CC=C(C)C1=CC=2C

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0840 (estimate)
• Melting Point: 196.4°C (estimate)
• Boiling Point: 479.58°C (rough estimate)
• Refractive Index: 1.7480 (estimate)
• PSA: 0